Cas no 2138557-37-4 (4,4-Difluoro-1-(3,3,3-trifluoropropyl)cyclohex-2-en-1-ol)

• Product Name: 4,4-Difluoro-1-(3,3,3-trifluoropropyl)cyclohex-2-en-1-ol
• CAS No: 2138557-37-4
• MF: C₉H₁₁F₅O
• MW: 230.175060510635
• CID: 6289231
• PubChem ID: 165962465
• Update Time: 2025-05-19

4,4-Difluoro-1-(3,3,3-trifluoropropyl)cyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1156226
• 2138557-37-4
• 4,4-difluoro-1-(3,3,3-trifluoropropyl)cyclohex-2-en-1-ol
• 4,4-Difluoro-1-(3,3,3-trifluoropropyl)cyclohex-2-en-1-ol

• Inchi： 1S/C9H11F5O/c10-8(11)4-1-7(15,2-5-8)3-6-9(12,13)14/h1,4,15H,2-3,5-6H2
• InChI Key： VFESJHOLHDZAQT-UHFFFAOYSA-N
• SMILES： FC1(C=CC(CCC(F)(F)F)(CC1)O)F

Computed Properties

• Exact Mass: 230.07300578g/mol
• Monoisotopic Mass: 230.07300578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Additional information on 4,4-Difluoro-1-(3,3,3-trifluoropropyl)cyclohex-2-en-1-ol

Introduction to 4,4-Difluoro-1-(3,3,3-trifluoropropyl)cyclohex-2-en-1-ol (CAS No. 2138557-37-4)

4,4-Difluoro-1-(3,3,3-trifluoropropyl)cyclohex-2-en-1-ol is a fluorinated cyclohexenol derivative with significant potential in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 2138557-37-4, has garnered attention due to its unique structural features and its promising applications in synthetic chemistry and drug development. The presence of multiple fluorine atoms and a trifluoropropyl group introduces distinct electronic and steric properties, making it a valuable intermediate in the synthesis of complex molecules.

The compound's molecular structure consists of a cyclohexene core substituted with two fluorine atoms at the 4-position and a 3,3,3-trifluoropropyl group at the 1-position. This arrangement confers high lipophilicity and metabolic stability, which are critical factors in pharmaceutical design. The fluorine atoms enhance the compound's binding affinity to biological targets by improving its hydrophobicity and electronic properties, while the trifluoropropyl group contributes to steric hindrance, influencing molecular interactions.

In recent years, the demand for fluorinated compounds in medicinal chemistry has surged due to their ability to modulate pharmacokinetic profiles and enhance drug efficacy. Studies have demonstrated that fluorine substitution can improve metabolic stability, reduce susceptibility to enzymatic degradation, and increase binding affinity to enzymes and receptors. The 4,4-Difluoro-1-(3,3,3-trifluoropropyl)cyclohex-2-en-1-ol structure exemplifies these advantages, making it a versatile building block for the development of novel therapeutic agents.

Current research in this domain has highlighted the compound's utility in designing inhibitors targeting various biological pathways. For instance, its scaffold has been explored in the synthesis of kinase inhibitors, where fluorinated aromatic rings enhance binding interactions with protein targets. Additionally, the trifluoropropyl group has been shown to improve oral bioavailability by reducing passive metabolism and enhancing membrane permeability.

The synthesis of 4,4-Difluoro-1-(3,3,3-trifluoropropyl)cyclohex-2-en-1-ol involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve high yields and purity. These methods align with modern trends in green chemistry, emphasizing efficiency and sustainability in chemical production.

From an industrial perspective, the scalability of producing this compound is a key consideration for pharmaceutical companies. Recent advancements in continuous flow chemistry have enabled more efficient synthesis routes for complex fluorinated molecules like 4,4-Difluoro-1-(3,3,3-trifluoropropyl)cyclohex-2-en-1-ol, reducing production costs and minimizing waste generation. Such innovations are crucial for meeting global demand while adhering to environmental regulations.

The pharmacological potential of this compound has also been explored in preclinical studies. Researchers have investigated its effects on enzymes involved in inflammation and cancer progression. Preliminary findings suggest that derivatives of 4,4-Difluoro-1-(3,3,3-trifluoropropyl)cyclohex-2-en-1-ol exhibit promising anti-inflammatory properties by modulating cytokine production pathways. These discoveries underscore the importance of fluorinated heterocycles in drug discovery.

In conclusion,4,4-Difluoro-1-(3,3,3-trifluoropropyl)cyclohex-2-en-1-ol (CAS No. 2138557-37-4) represents a significant advancement in fluorinated chemical synthesis with broad applications across pharmaceuticals and agrochemicals. Its unique structural features offer advantages in drug design by enhancing binding affinity and metabolic stability. As research continues to uncover new therapeutic possibilities,this compound is poised to play a pivotal role in next-generation drug development efforts.